1H-pyrazolo[4,3-d]pyrimidine-5,7-diamine

• IUPAC Name: 1H-pyrazolo[4,3-d]pyrimidine-5,7-diamine
• InChI: InChI=1S/C5H6N6/c6-4-3-2(1-8-11-3)9-5(7)10-4/h1H,(H,8,11)(H4,6,7,9,10)
• InChI Key: ZTAWTRPFJHKMRU-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC2=C1N=C(N=C2N)N
• Molecular Formula: C5H6N6
• DSSTOX Substance ID: DTXSID50291481
• Molecular Weight: 150.14 g/mol
• CAS No.: 501920-08-7

Description

1H-Pyrazolo[4,3-d]pyrimidine-5,7-diamine is a heterocyclic compound that belongs to the family of pyrazolopyrimidines. This compound is characterized by a fused ring system consisting of a pyrazole ring and a pyrimidine ring. It has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research due to its potential biological activities and therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1H-pyrazolo[4,3-d]pyrimidine-5,7-diamine typically involves the condensation of appropriate hydrazine derivatives with pyrimidine precursors. One common method includes the reaction of 3-amino-1H-pyrazole with cyanamide under acidic conditions to form the desired compound. The reaction is usually carried out in a solvent such as ethanol or methanol, and the temperature is maintained between 50-80°C to facilitate the condensation process .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions: 1H-Pyrazolo[4,3-d]pyrimidine-5,7-diamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halogens or alkyl groups are introduced at specific positions on the ring system.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Sodium borohydride in methanol at 0-5°C.

Substitution: Alkyl halides in the presence of a base such as potassium carbonate in dimethylformamide at 60-80°C.

Major Products Formed:

Oxidation: Formation of pyrazolo[4,3-d]pyrimidine-5,7-dione.

Reduction: Formation of this compound derivatives with reduced functional groups.

Substitution: Formation of substituted pyrazolo[4,3-d]pyrimidine derivatives with various functional groups.

Scientific Research Applications

1H-Pyrazolo[4,3-d]pyrimidine-5,7-diamine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of kinases and other enzymes involved in cellular signaling pathways.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer, due to its ability to inhibit specific molecular targets.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1H-pyrazolo[4,3-d]pyrimidine-5,7-diamine involves its interaction with specific molecular targets, such as kinases. The compound binds to the active site of the enzyme, inhibiting its activity and thereby disrupting the signaling pathways involved in cell proliferation and survival. This inhibition can lead to the induction of apoptosis in cancer cells and the suppression of tumor growth .

Comparison with Similar Compounds

1H-Pyrazolo[3,4-b]pyridine: Another heterocyclic compound with a similar fused ring system but different biological activities.

1H-Pyrazolo[1,5-a]pyrimidine: Shares a similar core structure but differs in the arrangement of nitrogen atoms within the ring system.

Uniqueness: 1H-Pyrazolo[4,3-d]pyrimidine-5,7-diamine is unique due to its specific arrangement of nitrogen atoms and its ability to interact with a wide range of molecular targets. This compound’s versatility in undergoing various chemical reactions and its potential therapeutic applications make it a valuable compound in scientific research and pharmaceutical development .